Feruloylspermine

• Molecular Formula: C₂₀H₃₄N₄O₃
• Molecular Weight: 378.51
• Synonyms: (E)-N-(3-((4-((3-Aminopropyl)amino)butyl)amino)propyl)-3-(4-hydroxy-3-methoxyphenyl)acrylamide

Description

Feruloylspermine is a hydroxycinnamic acid amide (HCAA), a class of specialized metabolites formed by the conjugation of a polyamine (spermine) with a hydroxycinnamic acid (ferulic acid) . These compounds are widely distributed in higher plants and are implicated in a wide range of physiological processes, including cell division, flowering, root system architecture, and responses to both biotic and abiotic stresses . In plants, HCAAs like this compound are biosynthesized through a catalytic reaction mediated by members of the BAHD superfamily of acyltransferases, such as spermidine hydroxycinnamoyl transferase (SHT), which transfer the hydroxycinnamoyl moiety from a CoA-thioester donor to the polyamine acceptor . Researchers value this compound for studying plant growth regulation and defense mechanisms. Beyond their roles in plant physiology, phenolamides represent an important class of antioxidants and chemotherapeutic agents with potential applications in combating human diseases . They exhibit numerous pharmacological effects, including anti-inflammatory and anti-tumor activities . This product is intended for laboratory research use only and is not for diagnostic or therapeutic use in humans or animals.

Occurrence and Distribution in Biological Systems

Structural Diversity of Feruloylspermine and Related Isomers

Mono-, Di-, and Tri-acylated Forms

The spermine (B22157) molecule possesses four nitrogen atoms, providing multiple sites for acylation. This allows for the formation of mono-, di-, tri-, and even tetra-acylated conjugates with ferulic acid and other hydroxycinnamic acids. uliege.beuliege.be The degree of acylation can vary depending on the plant species, tissue type, and developmental stage. oup.com

Mono-acylated forms consist of a single feruloyl group attached to the spermine backbone. While less commonly reported as major constituents compared to their poly-acylated counterparts, they are essential biosynthetic intermediates.

Di-acylated forms, such as dithis compound, are frequently observed. Research on related polyamine conjugates, such as those with spermidine (B129725), has identified various di-acylated isomers in plants. For instance, different isomers of N,N-diferuloylspermidine have been found to be abundant in the inflorescence of elder (Sambucus nigra). researchgate.netacs.orgnih.gov

Tri-acylated feruloylspermines represent a further level of complexity and have been identified in several plant species. For example, N¹,N⁵,N¹⁴-tris(feruloyl)spermine has been identified in the root extracts of Microdesmis keayana. scilit.com The presence of multiple acyl groups can significantly alter the chemical properties and biological functions of the molecule.

The table below summarizes examples of different acylation levels of spermine and the related polyamine spermidine with ferulic acid and other hydroxycinnamic acids, as found in various plant sources.

Acylation Level	Compound Example	Natural Source
Mono-acylated	N¹-Feruloylspermidine	Tobacco (in-vitro synthesis)
Di-acylated	N⁵,N¹⁰-Di-(E,E)-feruloylspermidine	Elder (Sambucus nigra) Inflorescence researchgate.netacs.org
Di-acylated	N⁵-p-Coumaroyl-N¹,¹⁰-diferuloylspermidine	Microdesmis keayana Roots mdpi.comnih.gov
Tri-acylated	N¹,N⁵,N¹⁰-Triferuloylspermidine	Microdesmis keayana Roots nih.govresearchgate.net
Tri-acylated	N¹,N⁵,N¹⁴-Tris(feruloyl)spermine	Microdesmis keayana Roots scilit.com

Positional Isomerism in Polyamine Conjugation

Positional isomerism arises when compounds have the same molecular formula but differ in the position of a substituent or functional group on the main structure. youtube.comdoubtnut.comchemguide.co.uk In the case of this compound, this isomerism is due to the attachment of feruloyl groups to different nitrogen atoms (N¹, N⁵, N¹⁰, and N¹⁴) of the spermine backbone. uliege.bescilit.com

The specific nitrogen atom to which the feruloyl group binds is determined by the substrate specificity of the acyltransferase enzymes responsible for their biosynthesis. ontosight.ai This enzymatic control leads to the formation of specific positional isomers in different plant tissues.

For di-substituted spermine, several positional isomers are possible, including N¹,N⁵-, N¹,N¹⁰-, N¹,N¹⁴-, N⁵,N¹⁰-, N⁵,N¹⁴-, and N¹⁰,N¹⁴-dithis compound. The analysis of related spermidine conjugates has provided significant insight into this phenomenon. For example, in spermidine, which has three nitrogen atoms (N¹, N⁵, N¹⁰), distinct isomers like N¹,N¹⁰-di-p-coumaroyl spermidine and N¹,N⁵-di-p-coumaroyl spermidine have been identified. mdpi.comuliege.be Mass spectrometry fragmentation patterns are crucial for distinguishing these isomers. uliege.be For instance, the characteristic fragments upon cleavage can indicate which nitrogen positions are acylated and which are not. uliege.be

In tri-acylated spermidines, such as N¹,N⁵,N¹⁰-triferuloylspermidine, all available nitrogen atoms are conjugated. nih.govresearchgate.net For spermine, tri-acylated isomers like N¹,N⁵,N¹⁴-tris(p-coumaroyl)spermine and N¹,N⁵,N¹⁴-tris(feruloyl)spermine have been characterized, indicating that acylation does not always occur on adjacent nitrogens. scilit.com

The table below illustrates identified positional isomers of feruloyl and coumaroyl conjugates of spermine and spermidine, highlighting the specific nitrogen atoms involved in the amide bond.

Polyamine Backbone	Acyl Group(s)	Isomer	Natural Source
Spermidine	2x p-Coumaroyl	N¹,N¹⁰-di-p-coumaroyl spermidine	Bee Pollen uliege.be
Spermidine	2x p-Coumaroyl	N¹,N⁵-di-p-coumaroyl spermidine	Pterocarya fraxinifolia Pollen mdpi.com
Spermidine	2x Feruloyl	N⁵,N¹⁰-di-(E,E)-feruloylspermidine	Elder (Sambucus nigra) Inflorescence researchgate.netacs.org
Spermidine	1x p-Coumaroyl, 2x Feruloyl	N⁵-(p-coumaroyl)-N¹,N¹⁰-diferuloylspermidine	Microdesmis keayana Roots mdpi.comnih.gov
Spermine	3x Feruloyl	N¹,N⁵,N¹⁴-tris(feruloyl)spermine	Microdesmis keayana Roots scilit.com
Spermine	1x Feruloyl, 2x p-Coumaroyl	N¹-feruloyl, N⁵,N¹⁴-di(p-coumaroyl)spermine	Microdesmis keayana Roots scilit.com

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Biosynthesis and Metabolic Pathways

Precursor Pathways

The formation of feruloylspermine relies on the independent synthesis of its constituent parts, a polyamine and a hydroxycinnamic acid.

Polyamines are aliphatic nitrogenous bases synthesized in all living organisms. researchgate.net The biosynthesis of spermine (B22157), the polyamine component of this compound, is a conserved pathway that begins with the diamine putrescine. oup.comfrontiersin.org In plants, putrescine can be synthesized via two main routes: directly from ornithine through the action of ornithine decarboxylase (ODC) or indirectly from arginine in a multi-step process initiated by arginine decarboxylase (ADC). researchgate.netresearchgate.net

Once putrescine is formed, it serves as the precursor for higher polyamines. The synthesis proceeds through the sequential addition of aminopropyl groups, which are donated by decarboxylated S-adenosylmethionine (dcSAM). oup.comresearchgate.net First, spermidine (B129725) synthase (SPDS) catalyzes the transfer of an aminopropyl group to putrescine, forming the triamine spermidine. researchgate.netvulcanchem.com Subsequently, spermine synthase (SPMS) adds another aminopropyl group to spermidine to yield the tetraamine (B13775644) spermine. researchgate.netoup.comvulcanchem.com

Table 1: Key Enzymes in the Polyamine Biosynthesis Pathway

Enzyme	Abbreviation	Function
Arginine Decarboxylase	ADC	Catalyzes the decarboxylation of arginine, initiating one pathway for putrescine synthesis. researchgate.netresearchgate.net
Ornithine Decarboxylase	ODC	Catalyzes the decarboxylation of ornithine to form putrescine directly. researchgate.netresearchgate.net
Spermidine Synthase	SPDS	Transfers an aminopropyl group from dcSAM to putrescine to form spermidine. researchgate.netvulcanchem.com
Spermine Synthase	SPMS	Transfers an aminopropyl group from dcSAM to spermidine to form spermine. researchgate.netvulcanchem.com

The phenylpropanoid pathway is a major route in plant secondary metabolism, responsible for the synthesis of a wide variety of phenolic compounds, including flavonoids, lignin (B12514952), and hydroxycinnamic acids. mdpi.comwikipedia.org This pathway begins with the amino acid L-phenylalanine. wikipedia.orgwikipedia.org The products of this pathway are crucial for various physiological processes in plants. mdpi.com

The entry point and the first committed step of the phenylpropanoid pathway is catalyzed by the enzyme Phenylalanine Ammonia Lyase (PAL). wikipedia.orgfrontiersin.org PAL is a key and often rate-limiting enzyme that catalyzes the non-oxidative deamination of L-phenylalanine to produce trans-cinnamic acid and ammonia. frontiersin.orgresearchgate.netoup.com This reaction serves as a critical link between primary metabolism (amino acid synthesis) and secondary metabolism (phenylpropanoid synthesis). mdpi.com The activity of PAL is highly regulated and can be induced by various stimuli. wikipedia.orgoup.com

Following the initial reaction catalyzed by PAL, trans-cinnamic acid undergoes a series of enzymatic modifications to produce various hydroxycinnamic acids. wikipedia.org The synthesis of ferulic acid involves several hydroxylation and methylation steps. First, cinnamic acid is hydroxylated to form p-coumaric acid, a reaction catalyzed by cinnamate (B1238496) 4-hydroxylase (C4H). researchgate.net Subsequently, p-coumaric acid can be hydroxylated to yield caffeic acid by p-coumarate 3-hydroxylase (C3H). researchgate.net Ferulic acid is then formed from caffeic acid through a methylation reaction catalyzed by an O-methyltransferase, such as caffeic acid O-methyltransferase (COMT). mdpi.comresearchgate.net Before conjugation, these acids are activated to their corresponding coenzyme A (CoA) thioesters by a 4-coumarate:CoA ligase (4CL). vulcanchem.comfrontiersin.org

Table 2: Key Steps in Ferulic Acid Biosynthesis

Precursor	Product	Enzyme(s)
L-Phenylalanine	trans-Cinnamic acid	Phenylalanine Ammonia Lyase (PAL) wikipedia.orgoup.com
trans-Cinnamic acid	p-Coumaric acid	Cinnamate 4-Hydroxylase (C4H) researchgate.net
p-Coumaric acid	Caffeic acid	p-Coumarate 3-Hydroxylase (C3H) researchgate.net
Caffeic acid	Ferulic acid	Caffeic acid O-methyltransferase (COMT) mdpi.comresearchgate.net
Ferulic acid	Feruloyl-CoA	4-Coumarate:CoA Ligase (4CL) vulcanchem.comfrontiersin.org

Phenylpropanoid Pathway

Role of Phenylalanine Ammonia Lyase (PAL)

Enzymatic Acylation and Conjugation

The final step in the biosynthesis of this compound is the formation of an amide bond between the feruloyl group and the spermine molecule. frontiersin.org This reaction, known as acylation or conjugation, involves the transfer of the feruloyl moiety from its activated form, feruloyl-CoA, to one of the amine groups of spermine. vulcanchem.comresearchgate.net This condensation reaction is catalyzed by specific acyltransferase enzymes. frontiersin.orgcapes.gov.br

The enzymes responsible for catalyzing the conjugation of hydroxycinnamoyl-CoAs with polyamines largely belong to the BAHD acyltransferase superfamily. researchgate.netnih.govresearchgate.net This family is named after four of its initial members: BEAT (benzylalcohol O-acetyltransferase), AHCT (anthocyanin O-hydroxycinnamoyltransferase), HCBT (anthranilate N-hydroxycinnamoyl/benzoyltransferase), and DAT (deacetylvindoline 4-O-acetyltransferase). frontiersin.org

Within this superfamily, specific hydroxycinnamoyl-CoA:polyamine hydroxycinnamoyl transferases (PHTs) catalyze the formation of hydroxycinnamic acid amides (HCAAs). biorxiv.org These enzymes exhibit specificity for both the acyl-CoA donor (e.g., feruloyl-CoA) and the polyamine acceptor. researchgate.netnih.gov For instance, spermidine hydroxycinnamoyl transferase (SHT), which has been characterized in several plant species, can utilize spermidine as a substrate and feruloyl-CoA as the acyl donor. researchgate.net While much research has focused on spermidine conjugates, enzymes capable of acylating spermine to form compounds like this compound are also part of this diverse enzyme family. researchgate.netfrontiersin.org The general reaction is the transfer of the feruloyl group from feruloyl-CoA to spermine, releasing Coenzyme A. vulcanchem.com

Metabolic Regulation and Channeling

Flux Control within Interconnected Pathways

Metabolic flux, the rate of turnover of molecules through a metabolic pathway, is a critical aspect of cellular regulation. wikipedia.org The biosynthesis of this compound is interconnected with the phenylpropanoid and polyamine biosynthetic pathways. nih.gov The control of metabolic flux through these pathways is distributed among the various enzymes involved. wikipedia.orgdbkgroup.org This concept, known as Metabolic Control Analysis (MCA), suggests that no single enzyme has complete control over the pathway's flux. dbkgroup.org Instead, flux control is a systemic property. wikipedia.org Metabolic channeling, where intermediates are passed directly from one enzyme to the next without diffusing into the bulk solvent, can also play a role in increasing the efficiency and control of metabolic pathways. core.ac.uknih.gov This channeling can be facilitated by the formation of multi-enzyme complexes. core.ac.uk

Homeostasis of this compound Levels

Homeostasis is the maintenance of a stable internal environment within an organism. nih.govsavemyexams.comwikipedia.org In the context of this compound, homeostasis involves regulatory mechanisms that balance its synthesis and degradation to maintain optimal concentrations. uniprot.org This is crucial as both polyamines and their hydroxycinnamic acid conjugates are involved in important physiological processes, and their levels need to be tightly controlled. Homeostatic regulation is typically achieved through negative feedback loops, where the accumulation of the end product inhibits one of the early steps in its own biosynthetic pathway. savemyexams.comlumenlearning.com This ensures that the production of this compound is responsive to the cell's needs and prevents excessive accumulation. lumenlearning.com

Degradation and Catabolism Pathways

Catabolism refers to the metabolic pathways that break down complex molecules into simpler units, often releasing energy. byjus.comwikipedia.org The degradation of this compound would involve the enzymatic cleavage of the amide bond linking ferulic acid to the spermine backbone. This process would likely be catalyzed by specific hydrolases. The breakdown of the constituent parts, ferulic acid and spermine, would then proceed through their respective catabolic pathways. The degradation of pyrimidines, for example, occurs in a stepwise manner, and a similar process can be expected for complex molecules like this compound. nih.gov The breakdown of amino acids, another related catabolic process, also involves a series of enzymatic reactions that convert them into intermediates of central metabolism. frontiersin.org While specific enzymes for this compound degradation have not been extensively characterized, the general principles of catabolism suggest a controlled, multi-step process. byjus.comresearchgate.net

Polyamine Oxidase (PAO) and Diamine Oxidase (DAO) Activities

Polyamine Oxidase (PAO) and Diamine Oxidase (DAO) are the primary enzymes responsible for the catabolism of free polyamines in plants. frontiersin.org Their activity is critical for maintaining polyamine homeostasis, a process essential for normal cellular function. nih.gov

Diamine Oxidase (DAO) primarily catalyzes the oxidative deamination of diamines like putrescine and cadaverine. ajouronline.comnih.gov This reaction yields an aminoaldehyde, ammonia, and hydrogen peroxide (H₂O₂). ajouronline.com Research indicates that DAO activity is not significant towards more complex, conjugated polyamines. For instance, studies on related compounds such as di-feruloylputrescine and di-feruloylspermidine have shown a lack of DAO activity. researchgate.net This suggests that the bulky feruloyl group attached to the polyamine backbone of this compound likely hinders its access to the active site of the DAO enzyme.

Polyamine Oxidase (PAO) is a flavin-dependent enzyme that typically oxidizes the secondary amino groups of spermidine and spermine. nih.govwikipedia.org In the well-established polyamine back-conversion pathway, spermine is first acetylated by spermidine/spermine N¹-acetyltransferase (SSAT) and the resulting N¹-acetylspermine is then oxidized by PAO to produce spermidine. nih.govbrocku.ca The substrate specificity of PAO is quite defined, with a preference for N¹-acetylated polyamines or, in some cases, free spermine. nih.govbrocku.ca Spermidine is generally a poor substrate for PAO. nih.gov

The conjugation of spermine with ferulic acid to form this compound represents a significant structural modification. This conjugation is catalyzed by specific acyltransferases, such as spermidine hydroxycinnamoyl transferase (SHT), which links hydroxycinnamic acids to polyamines. researchgate.net The resulting HCAAs, including this compound, are not considered typical substrates for PAO. Instead, the turnover and metabolism of HCAAs are believed to be primarily mediated by other oxidative enzymes, with peroxidases being the primary candidates. researchgate.net These enzymes facilitate the oxidative coupling of HCAAs, which is important for processes like cell wall reinforcement. researchgate.net

Enzyme	Typical Substrates	Action on this compound	Primary Metabolic Role
Polyamine Oxidase (PAO)	Spermine, Spermidine (especially N¹-acetylated forms) nih.gov	Not a recognized substrate; activity is unlikely due to steric hindrance from the feruloyl group.	Catabolism and back-conversion of free and acetylated polyamines. nih.gov
Diamine Oxidase (DAO)	Putrescine, Cadaverine ajouronline.com	No significant activity observed on related feruloylated polyamines. researchgate.net	Terminal catabolism of diamines.
Peroxidases	Hydroxycinnamic Acid Amides (e.g., this compound) researchgate.net	Oxidative coupling and turnover. researchgate.net	Polymerization in cell walls, defense responses. researchgate.netresearchgate.net

Role in Hydrogen Peroxide Production

Hydrogen peroxide (H₂O₂) is a key signaling molecule in plants, involved in responses to both biotic and abiotic stress. nih.gov The catabolism of polyamines is a significant source of cellular H₂O₂. frontiersin.org

The direct production of H₂O₂ in polyamine metabolism occurs during the oxidation of free polyamines by PAO and DAO. wikipedia.org The generalized reaction catalyzed by these enzymes uses molecular oxygen (O₂) as an electron acceptor, resulting in the formation of H₂O₂ as a byproduct alongside an aldehyde and an amine. nih.govwikipedia.org This PAO/DAO-mediated H₂O₂ production can trigger various downstream events, including programmed cell death (PCD) and the activation of defense genes. repositorioinstitucional.mx

However, the role of This compound in relation to H₂O₂ appears to be fundamentally different. As a phenylpropanoid-polyamine conjugate, this compound is not a direct substrate for the H₂O₂-producing reactions of PAO and DAO. Instead, HCAAs are widely regarded as antioxidants that can scavenge reactive oxygen species (ROS), including H₂O₂. ajouronline.comnih.govfrontiersin.org The formation of this compound serves as an alternative metabolic fate for free spermine, effectively diverting it from the catabolic pathway that generates H₂O₂. frontiersin.org Therefore, the biosynthesis of this compound can be seen as a regulatory mechanism that helps control oxidative stress in two ways: by reducing the pool of free spermine available for PAO-mediated H₂O₂ production and by directly neutralizing existing ROS. ajouronline.comfrontiersin.org

Compound Type	Primary Role in Relation to H₂O₂	Mechanism
Free Polyamines (Spermine, Spermidine)	Precursor for H₂O₂ Production	Oxidized by Polyamine Oxidase (PAO), which generates H₂O₂ as a byproduct. wikipedia.org
This compound (HCAA)	Antioxidant / ROS Scavenger nih.govfrontiersin.org	Directly neutralizes reactive oxygen species. Indirectly reduces H₂O₂ production by decreasing the available pool of free spermine for PAO catabolism. ajouronline.com

Physiological Roles and Biological Mechanisms

Involvement in Plant Stress Responses

Feruloylspermine is a member of the hydroxycinnamic acid amides (HCAAs), a diverse class of secondary metabolites synthesized by plants. researchgate.net HCAAs are formed through the conjugation of hydroxycinnamoyl-CoA thioesters with amines, such as the polyamine spermine (B22157). frontiersin.org These compounds are recognized for their significant roles in various physiological processes, including plant defense and responses to environmental challenges. researchgate.netfrontiersin.orgnih.gov Accumulating evidence indicates that HCAAs are integral to plant tolerance mechanisms against both abiotic (non-living) and biotic (living) stressors. researchgate.netfrontiersin.orgresearchgate.net Their functions are often linked to their antioxidant properties and their ability to be incorporated into cell walls, reinforcing these structures against physical and pathogenic threats. frontiersin.orgfrontiersin.org

Abiotic Stress Tolerance Mechanisms

Abiotic stresses, such as adverse conditions of salinity, temperature, water availability, and heavy metal contamination, represent significant threats to plant growth and survival. cas.cz Plants have evolved complex signaling pathways and metabolic adjustments to cope with these challenges. usp.br The accumulation of HCAAs is a documented response to various abiotic stresses, suggesting their participation in tolerance mechanisms. researchgate.netnih.gov This involvement is often associated with mitigating oxidative stress, a common consequence of most abiotic pressures where reactive oxygen species (ROS) are overproduced, causing cellular damage. nih.gov The polyamine spermine, a direct precursor of this compound, is particularly noted for its role in enhancing resilience to abiotic aggressions. frontiersin.orgnih.gov

High salinity in soil and water is a major environmental factor that limits crop productivity by causing osmotic stress and ion toxicity. mdpi.comresearchgate.net Plants adapt to saline conditions through various strategies, including the exclusion of salt ions, their compartmentalization into vacuoles, and osmotic adjustment to maintain water uptake. nih.govtnau.ac.inbiomedpharmajournal.org These processes are regulated by complex signaling networks, which often involve phytohormones and second messengers to restore cellular homeostasis. usp.brmdpi.com

Low temperatures, including both chilling (0–15 °C) and freezing (<0 °C) conditions, adversely affect plant growth and geographical distribution. mdpi.comfrontiersin.org Plants from temperate regions can often increase their tolerance to freezing through a process called cold acclimation, which is triggered by exposure to low, non-freezing temperatures. frontiersin.orgomexcanada.com This adaptive process involves profound physiological and biochemical modifications, such as altering the lipid composition of cell membranes to maintain fluidity, accumulating cryoprotective solutes like sugars and proline, and enhancing the antioxidant defense system to counteract oxidative stress. omexcanada.commdpi.comnih.gov

The response to cold is complex, involving the perception of the temperature signal and the activation of specific signaling pathways, such as the ICE1-CBF-COR cascade, which regulate the expression of cold-responsive genes. frontiersin.org Polyamines are known to play a role in this process; their endogenous levels, including those of spermine, change significantly in response to low-temperature exposure, contributing to increased cold tolerance. mdpi.com As conjugates of spermine, HCAAs like this compound are implicated in the general stress response, and their accumulation may contribute to the biochemical adjustments that protect plant cells from cold-induced damage. researchgate.netresearchgate.net

Drought is a critical environmental stress that severely impairs plant metabolism and productivity. researchgate.netslideshare.net Plants have developed mechanisms to cope with water scarcity, which include avoidance strategies like reducing water loss through stomatal closure and enhancing water uptake via deep root systems, as well as tolerance strategies at the cellular level. slideshare.netmdpi.com Cellular tolerance involves osmotic adjustment through the accumulation of compatible solutes and the synthesis of protective proteins like dehydrins. mdpi.commdpi.com

The polyamine spermine, a precursor to this compound, has been shown to contribute significantly to drought resistance. nih.gov Application of spermine can improve a plant's ability to tolerate water deficit by enhancing antioxidant defense systems and modulating stomatal opening to conserve water. mdpi.com Given that HCAAs accumulate under stress conditions, the synthesis of this compound from spermine is likely a component of the plant's integrated response to drought, contributing to the biochemical fortification of cells against dehydration and oxidative damage. researchgate.netwalshmedicalmedia.com

Soil contamination with heavy metals, such as copper (Cu), cadmium (Cd), lead (Pb), and zinc (Zn), poses a severe toxic threat to plants. mdpi.comdermnetnz.orgneptjournal.com Although some heavy metals are essential micronutrients, at high concentrations they disrupt numerous physiological and biochemical processes, leading to growth inhibition and cellular damage. neptjournal.comscielo.br A primary mechanism of heavy metal toxicity is the induction of oxidative stress through the generation of ROS. scielo.brnih.gov Plants have evolved tolerance mechanisms that include the chelation of metal ions by molecules like phytochelatins and metallothioneins, and their subsequent compartmentalization into the vacuole to sequester them away from sensitive metabolic sites. scielo.brnih.gov

The specific function of this compound in heavy metal tolerance has not been extensively documented. However, HCAAs as a class are known for their antioxidant capabilities and their role in general stress responses. researchgate.netfrontiersin.org These properties suggest a potential role in mitigating the oxidative damage caused by heavy metal toxicity. The ferulic acid moiety of this compound is a potent antioxidant, and its conjugation to spermine could localize this protective function within the cell under stress conditions.

Drought Resistance

Biotic Stress Defense Mechanisms

Plants are constantly exposed to a variety of pathogenic organisms, including fungi, bacteria, and viruses, which cause biotic stress. frontiersin.org To defend themselves, plants have developed a sophisticated immune system that includes both pre-existing physical and chemical barriers and inducible defense mechanisms that are activated upon pathogen recognition. tandfonline.comwur.nl A key strategy in inducible defense is the production of phytoalexins, which are low molecular weight, antimicrobial secondary metabolites that accumulate at the site of infection. nih.govnih.gov

Phenylamides, the chemical family to which this compound belongs, are widely recognized as playing a crucial role in plant defense against pathogens. nih.govmdpi.com Their accumulation is a common response to infection in many plant species, including important crops like rice and barley. tandfonline.comnih.gov These compounds contribute to resistance through multiple mechanisms. They can act directly as phytoalexins, inhibiting the growth of invading pathogens. tandfonline.commdpi.commdpi.com Additionally, they can be incorporated into plant cell walls, creating a reinforced physical barrier that impedes pathogen penetration. frontiersin.orgmdpi.com This dual function makes phenylamides like this compound a vital component of the plant's chemical arsenal (B13267) against biotic threats. Research has shown that the induction of different phenylamides can be specific to the type of pathogen, suggesting a finely tuned defense response. tandfonline.com

Table 1: Documented Antimicrobial Activities of Phenylamides in Plants

Phenylamide Compound	Plant Species	Pathogen	Observed Effect	Reference
N-trans-cinnamoyltryptamine	Rice (Oryza sativa)	Xanthomonas oryzae pv. oryzae (Bacterial Blight)	Antimicrobial activity	mdpi.com
N-p-coumaroylserotonin	Rice (Oryza sativa)	Magnaporthe grisea (Rice Blast)	Antimicrobial activity	mdpi.com
Feruloylagmatine	Rice (Oryza sativa)	Cochliobolus miyabeanus (Brown Spot)	Induced accumulation, antimicrobial activity	tandfonline.com
Feruloylputrescine (B104208)	Rice (Oryza sativa)	Xanthomonas oryzae pv. oryzae (Bacterial Blight)	Induced accumulation, antimicrobial activity	tandfonline.com
Feruloyltryptamine	Rice (Oryza sativa)	Bipolaris oryzae (Brown Spot Fungus)	Induced accumulation	mdpi.com
Clovamide	Cacao (Theobroma cacao)	Phytophthora spp.	Inhibits pathogen growth	frontiersin.org

Herbivore Defense (e.g., Insect Attack)

Oxidative Stress Mitigation and Redox Homeostasis

Abiotic stresses such as drought, salinity, and extreme temperatures can lead to the overproduction of reactive oxygen species (ROS) in plant cells, a condition known as oxidative stress. corconinternational.com ROS can cause significant damage to cellular components. This compound plays a vital role in protecting the plant from this damage.

The feruloyl group in this compound, derived from ferulic acid, possesses antioxidant properties. vulcanchem.com This allows this compound to directly scavenge and neutralize harmful ROS, thereby reducing oxidative damage to lipids, proteins, and nucleic acids. vulcanchem.commdpi.com This ROS scavenging activity is a crucial mechanism for maintaining cellular health under stressful conditions. frontiersin.orgfrontiersin.org

Under drought or high salinity conditions, maintaining cellular water status is critical for survival. Plants can accumulate solutes to lower their internal water potential, a process known as osmotic adjustment, which helps to draw water from the soil. researchgate.netyoutube.com Studies on related polyamine conjugates suggest that they can accumulate during water deficit and may contribute to maintaining cellular water status and membrane integrity, thus aiding in osmotic adjustment. vulcanchem.comwordpress.com

Beyond its direct protective functions, this compound and the pathways leading to its synthesis are involved in cellular defense signaling. wordpress.com The accumulation of these compounds is often a response to stress signals, indicating their integration into the plant's broader defense network. vulcanchem.com They can act as signaling molecules themselves or their synthesis can be triggered by other signaling molecules like plant hormones, contributing to a coordinated defense response. frontiersin.org

Osmotic Adjustment Capabilities

Contributions to Plant Growth and Development

Seed Germination and Organogenesis

Polyamines are known to be vital for stimulating various aspects of plant growth, including seed germination and organogenesis. researchgate.net The process of seed germination involves a series of morphological and physiological changes that activate the embryo. uv.mx Successful germination is dependent on the expansion and elongation of the embryo, culminating in the emergence of the radicle from the seed coat. uv.mx Plant hormones and their interactions are crucial in controlling these germination processes. uv.mx

Organogenesis, the development of plant organs, is another critical process influenced by polyamines. researchgate.net In vitro studies on Plantago lanceolata have demonstrated that specific combinations of plant growth regulators can induce organogenesis from explants. biotechrep.ir

Flower and Fruit Development

The transition from a flower to a fruit is a complex botanical process initiated by pollination and fertilization of the ovules within the pistil. kloranebotanical.foundationusbg.gov Following fertilization, the ovary develops into the fruit, which encloses the seeds. kloranebotanical.foundationusbg.gov Polyamines, including their conjugated forms like this compound, are implicated in modulating flower and fruit development. researchgate.netresearchgate.net Research has shown that the concentration of various polyamines can change throughout fruit development. researchgate.net For instance, in Passiflora setacea, the levels of spermidine (B129725) and putrescine decrease as the fruit matures. researchgate.net

Senescence Regulation

Senescence, or the aging process in plants, is a highly regulated phase of development involving the breakdown of macromolecules and the reallocation of nutrients to other parts of the plant, such as developing fruits and seeds. jabonline.inresearchgate.net This process is influenced by a variety of internal and external factors, including plant hormones. frontiersin.orgmdpi.com Polyamines are recognized as important regulators of senescence. tandfonline.com Leaf senescence, in particular, is a genetically programmed process that can be triggered by various environmental stresses. mdpi.com The regulation of leaf senescence has significant implications for crop yield and quality. frontiersin.org

Xylem Cell Differentiation and Vascular Development

The plant vascular system, composed of xylem and phloem, is essential for the transport of water, nutrients, and signaling molecules. frontiersin.orgnih.govnih.govresearchgate.net The development of these vascular tissues is a complex process involving the differentiation of specialized cells from the (pro)cambium. frontiersin.orgnih.govnih.gov Xylem cells, in particular, undergo terminal differentiation to form the primary water-conducting conduits of the plant. nih.gov This differentiation process is tightly regulated by a network of transcription factors. researchgate.netnih.gov

Polyamines, notably thermospermine, have been identified as playing a pivotal role in regulating xylem cell differentiation. researchgate.net The proper development of vascular tissues, including the formation of secondary cell walls in xylem, is crucial for providing mechanical support to the plant. frontiersin.orgoup.com

Interactions with Cellular Macromolecules

This compound and related compounds interact with various macromolecules within the cell, contributing to essential structural and functional roles.

Conjugation to Proteins (e.g., Rubisco)

Polyamines can form conjugates with proteins, influencing their function. One of the most abundant and crucial enzymes in plants is Ribulose-1,5-bisphosphate carboxylase/oxygenase, commonly known as Rubisco. ebi.ac.ukfrontiersin.org Rubisco is responsible for the primary step of carbon dioxide fixation during photosynthesis. ebi.ac.ukuniprot.org It is a large protein complex composed of large and small subunits. ebi.ac.ukuniprot.orgnih.gov While the large subunit contains the catalytic site, the small subunit is essential for achieving maximal enzyme activity. uniprot.org The assembly of the functional Rubisco enzyme is a complex process that requires the assistance of molecular chaperones. nih.gov The potential for polyamines like this compound to conjugate with proteins such as Rubisco suggests a mechanism for regulating key metabolic processes.

Role in Cell Wall Lignification and Strengthening

The plant cell wall provides structural support and acts as a barrier against environmental stresses. mdpi.com In certain cell types, particularly those of the xylem and sclerenchyma, the primary cell wall is reinforced by a secondary cell wall that is often lignified. mdpi.combibliotekanauki.pl Lignin (B12514952) is a complex polymer that provides strength, rigidity, and waterproofing to the cell wall. mdpi.comnih.govfrontiersin.org The process of lignification involves the deposition of lignin precursors, called monolignols, into the cell wall, where they are polymerized by enzymes such as peroxidases and laccases. bibliotekanauki.plfrontiersin.orgnih.gov

Molecular Regulation of Feruloylspermine Metabolism

Transcriptional Control Mechanisms

The production of feruloylspermine is tightly controlled at the transcriptional level, primarily through the action of specific transcription factors and their integration into broader gene expression networks.

Key regulators of this compound and other phenolamides belong to the R2R3-MYB family of transcription factors. nih.gov In solanaceous plants like Nicotiana attenuata and tobacco, MYB8 and its homolog MYBJS1 play pivotal roles. nih.gov These transcription factors are known to directly bind to the promoter regions of genes encoding enzymes in the phenylpropanoid and polyamine biosynthetic pathways, thereby activating their expression. nih.gov

For instance, the expression of N-acyltransferases, which are essential for the production of phenolamides, is under the control of the jasmonate pathway via the transcriptional activity of N. attenuata MYB8 and N. tabacum MYBJS1. nih.gov Silencing of MYB8 in N. attenuata leads to significant alterations in the phenolamide metabolic grid, highlighting its central role in regulating the production of these compounds. nih.gov MYB transcription factors are known to be key regulators of phenylpropanoid-derived compounds, which are crucial for plant growth, development, and defense against various stresses. nih.gov

MYB8: In N. attenuata, this transcription factor is a critical regulator of the reconfiguration of the phenolamide metabolic network, especially in response to insect herbivory. nih.gov

MYBJS1: The homolog of MYB8 in tobacco, MYBJS1, has been shown to bind to the promoters of Phenylalanine Ammonia-Lyase (PAL) genes, which are foundational to the phenylpropanoid pathway. nih.gov

The table below summarizes the key transcription factors involved in the regulation of this compound metabolism.

Transcription Factor	Family	Plant Species	Target Pathway Genes	Function
MYB8	R2R3-MYB	Nicotiana attenuata	N-acyltransferases, Phenylpropanoid & Polyamine pathway genes	Activates phenolamide biosynthesis, particularly in response to herbivory. nih.gov
MYBJS1	R2R3-MYB	Nicotiana tabacum	Phenylalanine Ammonia-Lyase (PAL)	Regulates core genes of the phenylpropanoid pathway. nih.gov

The regulation of this compound metabolism extends beyond individual transcription factors to complex gene expression networks. These networks coordinate the expression of multiple genes across different but related metabolic pathways. The synthesis of this compound requires precursors from both the phenylpropanoid pathway (providing the feruloyl group) and the polyamine pathway (providing spermine). Therefore, the expression of genes in both pathways must be co-regulated.

Gene co-expression network analysis has become a valuable tool for understanding these complex regulatory relationships. plos.org For example, studies have shown strong positive correlations between the expression of spermidine (B129725) hydroxycinnamoyl transferase (SHT) genes and the biosynthesis of certain flavonoids, indicating a coordinated regulation of different branches of secondary metabolism. researchgate.net The establishment of pathway co-expression networks allows for a broader understanding of the functional interplay between different biological processes. plos.org These networks can reveal how the expression of this compound biosynthetic genes is correlated with genes involved in stress responses, development, or other metabolic pathways, providing a systems-level view of its regulation. biorxiv.org

Regulation by Transcription Factors (e.g., MYB8, MYBJS1)

Hormonal Signaling Crosstalk

Plant hormones are central to the regulation of this compound metabolism, acting as signaling molecules that integrate developmental cues and environmental stresses to modulate the production of these compounds.

The jasmonic acid (JA) signaling pathway is a primary regulator of the induced accumulation of this compound and other phenolamides, particularly in response to biotic stresses like insect herbivory. nih.govresearchgate.net Wounding and herbivory trigger a rapid increase in JA levels, which in turn activates a transcriptional cascade leading to the upregulation of phenolamide biosynthetic genes. nih.gov

The core of this regulation lies in the JAZ-MYC module. researchgate.net In the absence of JA-Ile (the active form of jasmonate), Jasmonate-ZIM domain (JAZ) proteins repress the activity of transcription factors like MYC2. Upon stress, the accumulation of JA-Ile leads to the degradation of JAZ repressors, thereby releasing MYC2 to activate the expression of downstream genes, including transcription factors like MYB8. nih.govresearchgate.net Plants with impaired JA signaling, either through mutations in perception or biosynthesis, show significantly reduced levels of stress-inducible phenolamides. nih.gov

While JA is a major player, other plant hormones also influence this compound metabolism through complex crosstalk networks. frontiersin.orgfrontiersin.org

Auxin: Auxin is a key regulator of plant growth and development, and its interaction with other hormones can indirectly affect secondary metabolism. frontiersin.org

Abscisic Acid (ABA): ABA is a crucial hormone in mediating responses to abiotic stress. researchgate.net It can act synergistically or antagonistically with JA signaling, depending on the specific stress and developmental context, thereby influencing the allocation of resources towards growth or defense, including the production of phenolamides. researchgate.net

Ethylene (ET): Ethylene is another key stress-responsive hormone that often works in concert with JA. researchgate.net The synergistic action of JA and ET is often required for the full induction of defense-related genes, including those involved in phenolamide biosynthesis. researchgate.net

The intricate web of interactions between these hormonal pathways allows plants to fine-tune their metabolic responses to a wide array of environmental stimuli. frontiersin.orgnih.gov

The following table outlines the hormonal influences on this compound metabolism.

Hormone	Primary Role	Interaction with this compound Metabolism
Jasmonic Acid (JA)	Biotic stress response	Directly induces the biosynthesis of this compound and other phenolamides. nih.govslideshare.net
Auxin	Growth and development	Indirectly influences metabolism through crosstalk with other hormones. frontiersin.org
Abscisic Acid (ABA)	Abiotic stress response	Modulates JA-dependent defense responses, thereby affecting phenolamide levels. researchgate.netresearchgate.net
Cytokinin	Cell division and differentiation	Interacts with other hormonal pathways to influence overall plant metabolism. frontiersin.org
Ethylene (ET)	Stress response, ripening	Often acts synergistically with JA to enhance the induction of defense compounds like phenolamides. researchgate.net

Jasmonic Acid (JA) Pathway Integration

Genetic Basis of Metabolic Variation

The capacity to produce this compound and the quantity in which it is produced can vary significantly both between and within plant species. This variation is largely attributable to the genetic makeup of the plant. elifesciences.org Genetic variation can occur in the coding sequences of biosynthetic enzymes, leading to enzymes with different efficiencies, or in the regulatory regions of these genes, affecting their expression levels. elifesciences.org

Studies on natural populations have shown that variation in specialized metabolism is often linked to structural variations at the loci of biosynthetic genes or differences in the expression of regulatory genes like transcription factors. elifesciences.org Identifying the genetic basis for this metabolic diversity is crucial for understanding how plants adapt to different ecological niches and for potential applications in crop improvement. The incredible amount of genetic variation, where the genetic makeup of two individuals can differ by millions of base pairs, accounts for much of the observable diversity in traits, including those related to disease and metabolism. utsw.edu Inherited metabolic disorders in humans, for instance, are often caused by mutations in genes encoding metabolic enzymes. webmd.com In plants, similar principles apply, where natural genetic variation can lead to diverse metabolic profiles. frontiersin.org

Gene Duplication and Evolution of Biosynthetic Enzymes

The biosynthesis of this compound is a testament to the evolutionary ingenuity of plant metabolic pathways. The enzymes responsible for its creation, primarily belonging to the BAHD acyltransferase superfamily, have emerged and diversified through processes of gene duplication and subsequent evolution. frontiersin.orgnih.gov This family of enzymes is notable for its catalytic versatility, acylating a wide range of plant metabolites. frontiersin.orgnih.gov The transfer of a feruloyl group from an activated feruloyl-CoA molecule to the polyamine spermine (B22157) is the key step in this compound synthesis, catalyzed by specific hydroxycinnamoyl transferases. vulcanchem.com

Gene duplication is a fundamental mechanism driving the evolution of new biological functions. nih.govumich.edufrontiersin.org It provides the raw genetic material for neofunctionalization, where one copy of the duplicated gene retains its original function, while the other is free to accumulate mutations and potentially acquire a new one. nih.gov In the context of this compound biosynthesis, this process is thought to have led to the vast expansion and functional differentiation of the BAHD acyltransferase family across various plant taxa. frontiersin.org Taxon-specific expansions of the BAHD family via gene duplication are a key evolutionary process contributing to the metabolic diversity observed in plants. frontiersin.org

The evolution of these biosynthetic enzymes is not always a straightforward process of divergence from a common ancestor. Many BAHD enzymes that exhibit similar substrate specificities have evolved independently through convergent evolution. mpg.de This means that different ancestral enzymes have independently acquired the ability to catalyze similar reactions, such as the acylation of polyamines. For instance, research on monoterpenoid biosynthesis in Schizonepeta tenuifolia revealed an isopiperitenone (B1196671) reductase that evolved convergently from a different enzyme family compared to the one found in closely related Mentha species. whiterose.ac.uk This highlights that functional prediction based solely on sequence homology can be challenging within the BAHD family. nih.govmpg.de

The process of evolving new enzyme functions often begins with a promiscuous secondary activity in an ancestral enzyme. nih.gov If this new activity provides a fitness advantage, gene duplication can allow for the amplification and subsequent refinement of this function through mutation. nih.gov This "innovation-amplification-divergence" model is a plausible route for the evolution of the specific acyltransferases that produce this compound and other polyamine conjugates. nih.gov The diversification of these enzymes has enabled plants to create a vast array of specialized metabolites, like this compound, which play roles in processes such as plant defense and development. vulcanchem.commit.edu

Table 1: Key Enzyme Superfamily in this compound Biosynthesis

Enzyme Superfamily	Function	Evolutionary Mechanisms	Key Characteristics
BAHD Acyltransferases	Catalyze the transfer of an acyl group from an acyl-CoA donor to a variety of acceptor molecules, including polyamines like spermine. frontiersin.org	Gene Duplication, Neofunctionalization, Convergent Evolution. frontiersin.orgnih.govmpg.de	Constitute a large and functionally diverse family in plants. nih.gov Involved in the biosynthesis of esters and amides. frontiersin.org Functional prediction from primary sequence alone is difficult. nih.gov

Quantitative Trait Loci (QTL) Analysis in Metabolite Production

The fundamental principle of QTL mapping is to find associations between genetic markers and the trait of interest. ijaas.org.in A QTL is identified as a region on a chromosome that is statistically linked to the variation in the trait. journalijdr.comunl.edu This analysis can estimate the number of genes involved, their locations on the chromosomes, and the magnitude of their effects. unl.edu

While specific QTL mapping studies exclusively for this compound are not widely documented, research on the broader class of phenolamides (or hydroxycinnamoyl-amides) provides valuable insights. For example, studies in various crops have successfully identified QTLs for related compounds that play roles in disease resistance and quality traits. In tea plants (Camellia sinensis), QTL mapping has been employed to dissect the genetic basis of quality and agronomic traits, which are often linked to the profile of secondary metabolites. maxapress.com Research on tea has shown that N-Feruloylputrescine, another phenolamide, accumulates in response to anthracnose pathogen, and its biosynthesis may be linked to specific genes. nih.gov

In tomato (Solanum lycopersicum), QTL analysis has been used to map loci associated with fruit morphology and composition. mdpi.com Given that polyamine conjugates are involved in fruit development and stress responses, it is plausible that some of the identified QTLs could influence the production of compounds like this compound. vulcanchem.com Advanced backcross QTL (AB-QTL) analysis is a specific method that facilitates the simultaneous discovery and transfer of beneficial QTLs from wild species into elite crop lines, offering a pathway to enhance traits like metabolite production for improved crop resilience. academicjournals.org

The identification of QTLs associated with this compound or related phenolamides is the first step toward understanding the complex genetic regulation of their biosynthesis. Once a QTL is mapped, it provides a target for more detailed investigation, including the identification of the underlying candidate genes and eventually, marker-assisted selection (MAS) in breeding programs to develop crop varieties with enhanced beneficial traits. journalijdr.commaxapress.com

Table 2: Examples of QTL Mapping for Related Traits in Crop Plants

Crop Species	Trait Analyzed	Mapping Population	Key Findings	Reference
Tomato (Solanum lycopersicum)	Fruit Shape & Size	Recombinant Inbred Lines (RIL)	Identified novel QTLs on chromosomes 10 and 12 controlling fruit shape attributes.	mdpi.com
Rice (Oryza sativa)	Blast Resistance	Backcross (BC3F3) Lines	Detected candidate defense response genes and SSR markers associated with partial blast resistance.	academicjournals.org
Tea (Camellia sinensis)	Anthracnose Resistance	Natural Populations	Identified N-Feruloylputrescine as a responsive metabolite and suggested potential biosynthetic genes.	nih.gov
Wheat (Triticum aestivum)	Yield & Disease Resistance	Various Biparental Crosses	Over 133 QTLs for yield and 361 QTLs for rust disease have been identified across numerous studies.	ndsu.edu

Analytical Methodologies for Research on Feruloylspermine

Extraction and Sample Preparation Techniques for Metabolomics

The initial and one of the most critical stages in the analysis of feruloylspermine is the extraction and preparation of the sample. This step is paramount in metabolomics to ensure the reliable and comprehensive analysis of metabolites from biological systems. numberanalytics.com The primary goal is to efficiently extract a broad range of metabolites while minimizing degradation, contamination, and the formation of artifacts. frontiersin.orgmdpi.com The choice of method is often dictated by the physical and chemical properties of the target analyte and the nature of the sample matrix. mdpi.com

For metabolomics studies, sample preparation typically involves several key steps: collection, storage, extraction, and further preparation for specific analytical instruments, such as derivatization for gas chromatography. ebi.ac.uk To minimize potential alterations in the sample's composition, all procedures should ideally be performed on ice. mdpi.com

Commonly used extraction solvents in metabolomics include alcohols like methanol (B129727) and ethanol. frontiersin.org Methanol is frequently used to extract metabolites from biological samples. frontiersin.orgnih.gov For instance, a mixture of methanol and water has been shown to be an effective solvent for extracting a wide array of metabolites. nih.gov In some protocols, a two-step liquid-liquid extraction using solvents like dichloromethane (B109758) and methanol followed by a methanol-water mixture has been employed to achieve broader metabolome coverage. nih.gov The use of internal standards and quality control (QC) samples is also a vital practice to monitor and correct for variations during sample preparation and instrumental analysis, thereby ensuring data accuracy and reliability. numberanalytics.com

Solid-phase extraction (SPE) is another widely utilized technique for the pre-concentration and purification of samples. mdpi.comebi.ac.uk SPE separates compounds from a liquid mixture based on their physical and chemical properties, allowing for the concentration and cleanup of the sample before analysis. ebi.ac.uk

The following table summarizes common extraction solvents and techniques used in metabolomics:

Extraction Technique	Solvent/Stationary Phase	Key Features
Liquid-Liquid Extraction	Methanol/Water, Dichloromethane-Methanol	Effective for broad metabolite coverage. nih.govnih.gov
Solid-Phase Extraction (SPE)	C18 cartridges, various sorbents	Used for sample pre-concentration and clean-up. mdpi.com
Protein Precipitation	Methanol	Often used to remove proteins from biological samples. nih.gov

Chromatographic Separation Techniques

Chromatography is an essential step in metabolomics that separates individual metabolites from a complex mixture before their detection. ebi.ac.uk This separation is achieved based on the differential interactions of the analytes with a stationary phase and a mobile phase. wikipedia.org

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry used to separate, identify, and quantify components in a liquid sample. shimadzu.comopenaccessjournals.com It operates by forcing a liquid mobile phase through a column packed with a stationary phase under high pressure. wikipedia.orgchemguide.co.uk The separation is based on the different affinities of the sample components for the stationary phase. openaccessjournals.com

There are two main variants of HPLC:

Normal-phase HPLC (NP-HPLC) : This method uses a polar stationary phase (like silica) and a non-polar mobile phase. It is effective for separating analytes that are soluble in non-polar solvents. wikipedia.org

Reversed-phase HPLC (RP-HPLC) : As the most common mode, RP-HPLC utilizes a non-polar stationary phase and a polar, aqueous mobile phase. wikipedia.org

HPLC systems can be coupled with various detectors, including UV-visible spectrophotometers and mass spectrometers, to provide highly sensitive and automated analysis. chemguide.co.uk

Ultra-High Performance Liquid Chromatography (UHPLC)

Ultra-High Performance Liquid Chromatography (UHPLC) is an advancement of HPLC that offers significantly improved speed, resolution, and sensitivity. phenomenex.com UHPLC systems use columns with smaller particle sizes (typically less than 2 µm) and operate at much higher pressures (up to 15,000 psi or 100 MPa) compared to traditional HPLC. phenomenex.comeag.comlabcompare.com These features result in narrower peaks, better separation efficiency, and faster analysis times, making UHPLC ideal for complex samples and high-throughput screening. phenomenex.comresearchgate.netamericanpharmaceuticalreview.com The enhanced resolution and sensitivity of UHPLC are particularly beneficial for detecting low-abundance metabolites. phenomenex.comamericanpharmaceuticalreview.com

A comparison of key features between HPLC and UHPLC is presented below:

Feature	High-Performance Liquid Chromatography (HPLC)	Ultra-High Performance Liquid Chromatography (UHPLC)
Particle Size	Typically 3–5 µm phenomenex.com	< 2 µm phenomenex.comeag.com
Operating Pressure	Up to 6000 psi phenomenex.com	Up to 15,000 psi (100 MPa) phenomenex.comeag.com
Resolution	Standard phenomenex.com	Higher phenomenex.comeag.com
Analysis Time	Longer	Faster phenomenex.comeag.com
Sensitivity	Standard	Enhanced phenomenex.com

Mass Spectrometry-Based Identification and Quantification

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. wiley-vch.de When coupled with chromatographic separation, it provides a highly sensitive and specific method for the identification and quantification of compounds like this compound.

Electrospray Ionization Mass Spectrometry (ESI-MS/MS)

Electrospray Ionization (ESI) is a soft ionization technique that is particularly useful for analyzing macromolecules like proteins and other polar, non-volatile, or thermally unstable compounds. mtoz-biolabs.comwikipedia.org It generates ions by applying a high voltage to a liquid to create an aerosol of charged droplets. wikipedia.orglibretexts.org This process causes very little fragmentation, which is advantageous for determining the molecular weight of the analyte. wikipedia.org

Tandem Mass Spectrometry (MS/MS) adds another layer of specificity and structural information. mtoz-biolabs.com In an MS/MS experiment, precursor ions generated by the ESI source are selected in the first mass analyzer, fragmented (often through collision-induced dissociation), and the resulting product ions are analyzed in a second mass analyzer. mtoz-biolabs.comcreative-biolabs.com This allows for the detailed structural characterization of the analyte. mtoz-biolabs.com The combination of liquid chromatography with ESI-MS/MS (LC-ESI-MS/MS) is a robust tool for the simultaneous analysis of multiple compounds in complex matrices like human plasma. nih.gov

Orbitrap Mass Spectrometry

Orbitrap mass spectrometry is a type of high-resolution accurate-mass (HRAM) spectrometry. filab.fr It utilizes an Orbitrap mass analyzer, where ions are trapped in an orbital motion around a central electrode. filab.frthermofisher.com The frequency of this motion is dependent on the mass-to-charge ratio of the ions, which allows for their separation and detection with very high mass accuracy (sub-1 ppm) and resolution (up to 1,000,000 FWHM). filab.frthermofisher.com

The high resolving power of Orbitrap MS is beneficial for distinguishing between compounds with very similar masses and for analyzing complex samples. nih.gov When coupled with liquid chromatography (LC-MS), Orbitrap technology provides exceptional performance for both targeted and untargeted metabolomics studies, enabling the detection of a wide range of small molecules with high sensitivity and selectivity. thermofisher.com Recent developments have even enabled the analysis of single molecules, pushing the boundaries of sensitivity in mass spectrometry. nih.gov

Triple Quadrupole Mass Spectrometry (QQQ-MS/MS)

Triple quadrupole mass spectrometry (QQQ-MS/MS) stands as a powerful technique for the targeted quantification of specific molecules, including this compound, within complex biological mixtures. proteomics.com.aubruker.com This method utilizes a tandem mass spectrometer configuration with three quadrupoles arranged in series (Q1, q2, Q3). wikipedia.org The first quadrupole (Q1) acts as a mass filter, isolating the precursor ion of this compound based on its specific mass-to-charge ratio (m/z). thermofisher.comlabmanager.com The second quadrupole (q2) functions as a collision cell, where the selected this compound ions are fragmented through collision-induced dissociation (CID) with an inert gas. thermofisher.comresearchgate.net The third quadrupole (Q3) then filters these fragments, allowing only specific product ions to reach the detector. labmanager.comresearchgate.net

This two-stage mass filtering process provides exceptional specificity and sensitivity, significantly reducing background noise and enabling the detection of trace amounts of the target analyte. bruker.comlabmanager.com The high selectivity and sensitivity make QQQ-MS/MS a primary tool in various fields, including drug metabolism studies, food safety analysis, and environmental testing. bruker.comwikipedia.org The ability to perform selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) further enhances its quantitative capabilities. thermofisher.comlabcompare.com

Parameter	Description	Relevance to this compound Analysis
Precursor Ion (Q1)	The intact, ionized this compound molecule selected for fragmentation.	Provides the initial level of specificity for the analysis.
Collision Cell (q2)	Induces fragmentation of the precursor ion through collisions with a neutral gas.	Generates a unique fragmentation pattern characteristic of this compound.
Product Ion (Q3)	A specific fragment ion of this compound selected for detection.	Offers a second layer of specificity, enhancing analytical confidence.
Selected Reaction Monitoring (SRM)	The process of monitoring a specific precursor-to-product ion transition.	Allows for highly sensitive and selective quantification of this compound.

Time-of-Flight Mass Spectrometry (TOF-MS)

Time-of-Flight Mass Spectrometry (TOF-MS) is a high-resolution analytical technique that determines the mass-to-charge ratio (m/z) of an ion by measuring the time it takes to travel a known distance in a field-free region. sepsolve.comwikipedia.org In a TOF analyzer, ions are accelerated by an electric field, giving them all the same kinetic energy. wikipedia.org Consequently, their velocity is dependent on their mass, with lighter ions traveling faster and reaching the detector sooner than heavier ions. sepsolve.comemissionsanalytics.com

A key advantage of TOF-MS over scanning instruments like quadrupoles is its ability to analyze all ions produced from the sample simultaneously, making it inherently more sensitive as no ions are discarded. sepsolve.comsrainstruments.com This non-scanning approach also results in high acquisition rates, making TOF-MS suitable for coupling with fast separation techniques like gas chromatography (GC) and comprehensive two-dimensional GC (GCxGC). emissionsanalytics.comsrainstruments.com The high resolving power of TOF-MS allows for the separation of isobaric species and the determination of elemental formulas, which is crucial for the confident identification of compounds like this compound in complex matrices. emissionsanalytics.com

Feature	Principle	Advantage for this compound Research
High Resolution	Ability to distinguish between ions with very similar m/z ratios.	Accurate mass measurement for confident identification and formula determination of this compound and its metabolites.
High Sensitivity	Simultaneous detection of all ions leads to less sample waste. sepsolve.comsrainstruments.com	Detection of low-abundance this compound species.
Fast Acquisition Speed	Monitors all masses at once without scanning. srainstruments.com	Compatibility with high-throughput screening and advanced chromatographic techniques.
Full Spectral Data	Generates a complete mass spectrum for each analysis.	Enables retrospective data analysis for unknown compounds without re-running samples. sepsolve.com

Multiple Reaction Monitoring (MRM) for Targeted Analysis

Multiple Reaction Monitoring (MRM) is a highly sensitive and selective targeted analysis technique performed on triple quadrupole mass spectrometers. proteomics.com.auwashington.edu It is considered the gold standard for quantification in complex mixtures due to its ability to filter out background noise and interferences. labmanager.commtoz-biolabs.com In an MRM experiment, a specific precursor ion corresponding to the analyte of interest, such as this compound, is selected in the first quadrupole (Q1). researchgate.net This precursor ion is then fragmented in the collision cell (Q2), and a specific, characteristic fragment ion (product ion) is monitored by the third quadrupole (Q3). researchgate.net

This specific "transition" from precursor ion to product ion acts as a highly selective filter, ensuring that only the compound of interest is detected and quantified. proteomics.com.au The ability to monitor multiple such transitions for different analytes within a single chromatographic run makes MRM a high-throughput technique. researchgate.netmtoz-biolabs.com This is particularly advantageous for biomarker validation studies and for quantifying multiple related compounds, such as different forms of acylated polyamines, simultaneously. researchgate.netnih.gov The development of an MRM assay requires knowledge of the specific transitions for the target molecule, which can be determined using authentic standards. washington.edu

Data-Dependent and Data-Independent Acquisition Strategies

In the realm of mass spectrometry-based research, particularly in fields like proteomics and metabolomics, two primary data acquisition strategies are employed: Data-Dependent Acquisition (DDA) and Data-Independent Acquisition (DIA). technologynetworks.combiorxiv.org

Data-Dependent Acquisition (DDA) , also known as information-dependent acquisition, is a "shotgun" approach where the mass spectrometer first performs a full scan to identify the most intense precursor ions in a sample. biorxiv.orgcreative-proteomics.com It then selects a predefined number ("Top N") of these most abundant ions for fragmentation and subsequent MS/MS analysis. biorxiv.orgfrontiersin.org A key feature of DDA is the use of dynamic exclusion to avoid repeated analysis of the most abundant ions, allowing for the detection of less intense precursors. biorxiv.org While DDA is powerful for discovery and identification, its stochastic nature can lead to missing values for lower-abundance ions across different runs. proteomicscenter.nl

Data-Independent Acquisition (DIA) , in contrast, systematically fragments all ions within a specified mass range. proteomicscenter.nl In methods like SWATH (Sequential Windowed Acquisition of all THeoretical fragment ions), the entire mass range is divided into smaller windows, and all precursor ions within each window are fragmented together. creative-proteomics.com This approach provides a comprehensive and reproducible digital map of all fragment ions in the sample, overcoming the stochastic sampling issue of DDA. proteomicscenter.nl However, the resulting multiplexed fragment ion spectra are more complex and require sophisticated data analysis strategies to deconvolute and identify the precursor-fragment relationships. biorxiv.orgproteomicscenter.nl Recently, hybrid approaches like Data Dependent-Independent Acquisition (DDIA) have been developed to combine the strengths of both strategies in a single run. biorxiv.org

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone analytical technique for the unambiguous structural elucidation of organic molecules like this compound. bruker.commdpi.com It operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, exhibit specific spin states when placed in a strong magnetic field. libretexts.org NMR spectroscopy detects the transitions between these energy states, providing a wealth of information about the molecular structure. bruker.comlibretexts.org

One of the primary strengths of NMR is its non-destructive nature, allowing the sample to be recovered and used for further analysis. mdpi.comfepbl.com It provides detailed insights into the chemical environment of each atom, the connectivity between atoms through spin-spin coupling, and the spatial proximity of atoms through techniques like the Nuclear Overhauser Effect (NOE). libretexts.orgfepbl.com One-dimensional (1D) NMR experiments, such as ¹H and ¹³C NMR, provide fundamental information on the types and numbers of protons and carbons, while two-dimensional (2D) NMR experiments (e.g., COSY, HSQC, HMBC) reveal the intricate network of connections within the molecule, which is essential for piecing together the complete structure of a complex natural product like this compound. mdpi.comresearchgate.net

Omics Integration for Systems-Level Understanding

Metabolome Profiling and Quantitative Assessments

Metabolome profiling, or metabolomics, is the comprehensive study of the complete set of small-molecule metabolites within a biological system. stanford.edunih.gov This "omics" approach provides a functional readout of the physiological state of an organism, as metabolites represent the downstream products of genomic, transcriptomic, and proteomic activities. mdpi.com The analysis of the metabolome can be approached in two main ways: untargeted and targeted metabolomics. metwarebio.com

Untargeted metabolomics aims to measure as many metabolites as possible in a sample in an unbiased manner to identify significant differences between experimental groups. metwarebio.comnih.gov This discovery-driven approach is often used to generate new hypotheses and identify potential biomarkers. nih.govmetwarebio.com

Targeted metabolomics , on the other hand, focuses on the precise and accurate quantification of a specific, predefined set of metabolites. stanford.edumetwarebio.com This approach is hypothesis-driven and is typically used to validate findings from untargeted studies or to measure the concentrations of metabolites in a specific biochemical pathway. stanford.edu

Transcriptomic Analysis (e.g., RNA-Seq, qRT-PCR)

Transcriptomic analysis provides a powerful lens to investigate the genetic underpinnings of this compound metabolism. By profiling gene expression, researchers can identify candidate genes involved in its biosynthesis, transport, and regulation. Methodologies such as RNA-Sequencing (RNA-Seq) and Quantitative Real-Time PCR (qRT-PCR) are pivotal in this endeavor.

RNA-Sequencing (RNA-Seq)

RNA-Seq is a high-throughput sequencing technique that provides a comprehensive snapshot of the transcriptome, the complete set of RNA transcripts in a cell or tissue at a specific moment. nyu.edufrontiersin.orgnih.gov This approach is particularly valuable for discovering novel genes and understanding global gene expression changes related to this compound production under different conditions, such as pathogen attack or environmental stress. frontiersin.orglexogen.com

In the context of this compound research, RNA-Seq can be employed to:

Identify Differentially Expressed Genes (DEGs): By comparing the transcriptomes of plants with high and low levels of this compound, or plants subjected to stimuli that induce its production, researchers can identify genes that are significantly up- or downregulated. nih.govelifesciences.org These DEGs are strong candidates for involvement in the this compound metabolic pathway. frontiersin.org

Discover Novel Biosynthetic Genes: RNA-Seq can uncover previously uncharacterized genes that are co-expressed with known genes in the phenylpropanoid and polyamine pathways, suggesting a role in this compound biosynthesis. plos.orgplos.org

Elucidate Regulatory Networks: The data generated from RNA-Seq can be used to construct gene co-expression networks, revealing potential transcription factors and other regulatory elements that control the this compound biosynthetic pathway. lexogen.com

Table 1: Key Steps in a Typical Plant RNA-Seq Workflow for this compound Research

Step	Description	Key Considerations
Sample Preparation	Isolation of high-quality total RNA from plant tissues of interest.	Minimizing RNA degradation is crucial. The choice of tissue and developmental stage is critical for capturing relevant gene expression patterns. nyu.edu
Library Preparation	Conversion of RNA into a cDNA library compatible with the sequencing platform. This involves fragmentation, reverse transcription, and adapter ligation.	Poly(A) selection is commonly used to enrich for mRNA.
Sequencing	The cDNA library is sequenced using a high-throughput platform (e.g., Illumina).	Sequencing depth (number of reads) should be sufficient to detect low-abundance transcripts. elifesciences.org
Data Analysis	Raw sequencing reads are processed, aligned to a reference genome (if available), and quantified to determine gene expression levels. nih.gov	Quality control of raw reads is essential. nih.gov Differential expression analysis identifies genes with statistically significant changes in expression.

Quantitative Real-Time PCR (qRT-PCR)

While RNA-Seq provides a global view of the transcriptome, qRT-PCR is a targeted approach used to quantify the expression of specific genes with high sensitivity and accuracy. mdpi.comserbiosoc.org.rsnih.gov It is often used to validate the results of RNA-Seq experiments and to analyze the expression of a smaller set of candidate genes in more detail. frontiersin.org

For this compound research, qRT-PCR is instrumental in:

Validating RNA-Seq Data: Confirming the differential expression of genes identified through RNA-Seq analysis. frontiersin.orgnih.gov

Analyzing Gene Expression in Response to Specific Stimuli: Measuring the precise changes in the expression of known biosynthetic or regulatory genes when a plant is exposed to elicitors, pathogens, or abiotic stress.

Characterizing Gene Function: Assessing the impact of gene knockout or overexpression on the expression of other genes in the this compound pathway.

The accuracy of qRT-PCR results is highly dependent on the selection of stable reference genes for normalization. mdpi.comfrontiersin.org

Integrated Transcriptomic and Metabolomic Approaches

The integration of transcriptomic and metabolomic data offers a synergistic and powerful strategy for a more comprehensive understanding of this compound biosynthesis and its regulation. researchgate.netnih.gov This systems biology approach allows researchers to connect changes in gene expression directly to alterations in the metabolic profile, providing stronger evidence for gene function and a more complete picture of the metabolic network. mdpi.comapsnet.orgfrontiersin.org

By combining these "omics" technologies, researchers can:

Correlate Gene Expression with Metabolite Accumulation: Identify genes whose expression patterns are highly correlated with the accumulation of this compound and its precursors. researchgate.netmdpi.com This correlation strengthens the evidence for the involvement of these genes in the biosynthetic pathway.

Identify Novel Genes and Metabolites: The combined analysis can reveal novel genes and metabolites that may not have been identified by either approach alone. apsnet.org For instance, the upregulation of a previously uncharacterized gene alongside an increase in a specific this compound derivative can point to its function.

Elucidate Regulatory Mechanisms: Integrated analysis can help to identify transcription factors that regulate entire branches of the metabolic pathway leading to this compound production. nih.gov

Uncover Metabolic Bottlenecks: By examining both transcript and metabolite levels, researchers can identify potential enzymatic steps that limit the production of this compound.

Table 2: Illustrative Example of an Integrated Transcriptomic and Metabolomic Study on this compound

Analytical Approach	Research Question	Hypothetical Findings	Implication
Metabolomics	How does pathogen infection affect the accumulation of this compound?	Significant increase in this compound and its precursor, feruloyl-CoA, upon infection.	This compound is likely involved in the plant's defense response.
Transcriptomics (RNA-Seq)	Which genes are upregulated during pathogen infection?	Upregulation of genes encoding enzymes in the phenylpropanoid pathway (e.g., PAL, C4H) and a putative acyltransferase.	These genes are strong candidates for involvement in this compound biosynthesis.
Integrated Analysis	Is the expression of the putative acyltransferase correlated with this compound levels?	A strong positive correlation is observed between the expression of the acyltransferase gene and the concentration of this compound.	This provides strong evidence that the identified acyltransferase is responsible for the final step in this compound biosynthesis.

The integration of transcriptomics and metabolomics is becoming increasingly crucial for dissecting complex metabolic pathways like that of this compound. nih.govnih.gov This holistic approach moves beyond studying individual components to understanding the system as a whole, accelerating the discovery and functional characterization of genes involved in the production of this important plant secondary metabolite. nih.gov

Future Research Directions

Elucidation of Uncharacterized Acyltransferase Activities and Specificity

The biosynthesis of feruloylspermine is a crucial area of ongoing research, with a particular focus on the enzymes responsible for its formation. Spermidine (B129725) hydroxycinnamoyl transferase (SHT) is a key enzyme in the biosynthesis of hydroxycinnamic acid amides (HCAAs), a class of compounds that includes this compound. researchgate.net These enzymes are part of the large BAHD acyltransferase superfamily and catalyze the transfer of a hydroxycinnamoyl group from a CoA-thioester to an amine acceptor, such as spermidine. researchgate.netontosight.airesearchgate.net

While some acyltransferases involved in the broader HCAA biosynthesis have been identified, such as spermidine:feruloyl CoA N-acyltransferase, which produces N-feruloylspermidine, the specific enzymes and their precise substrate specificities for the complete synthesis of this compound and its various isomers are not fully understood. ontosight.ai For instance, in tobacco, putrescine-hydroxycinnamoyl transferase (NaAT1) and spermidine hydroxycinnamoyl transferase (NaDH29) are known to synthesize hydroxycinnamoyl conjugates of putrescine and spermidine, respectively. researchgate.net Similarly, two BAHD acyltransferases in eggplant, SmSpmHT and SmSHT, can attach multiple hydroxycinnamoyl-CoAs to spermidine. researchgate.net However, the exact mechanisms that lead to the specific feruloyl modifications on the spermidine backbone to form this compound remain an active area of investigation.

Future research will need to focus on identifying and characterizing the full suite of acyltransferases involved in this compound biosynthesis. This includes understanding their substrate specificity, not only for the acyl donor (feruloyl-CoA) but also for the polyamine acceptor (spermidine) and the specific nitrogen atom on the spermidine molecule that gets acylated. nih.gov Structure-based mutagenesis and analysis of enzyme-substrate interactions will be crucial in revealing the molecular basis of their catalytic activity and specificity. nih.govresearchgate.net This knowledge is essential for a complete understanding of how plants produce this complex and biologically active molecule.

In-Depth Mechanistic Studies of Isomer-Specific Biological Functions

The existence of various isomers of this compound and related HCAAs suggests that each may have distinct biological roles. researchgate.netresearchgate.net Positional isomerism, where functional groups are attached at different positions on the core spermidine molecule, can significantly influence the biological activity of a compound. rsc.orgnih.gov For example, studies on other bioactive molecules have shown that ortho, meta, and para isomers can have different levels of activity and toxicity. rsc.orgnih.gov

Preliminary research on HCAA isomers has revealed differences in their biological effects. For instance, specific isomers of N',N''-dicaffeoylspermidine have been noted in plant responses to mycorrhizal fungi. researchgate.net The construction of libraries containing stereochemically diverse isomers of natural products is a powerful approach to investigate the relationship between a molecule's three-dimensional structure and its biological function. escholarship.org Such studies have demonstrated that even subtle changes in stereochemistry can lead to significant differences in antiviral or other biological activities. escholarship.org

Therefore, a critical future research direction is to conduct in-depth mechanistic studies to differentiate the biological functions of specific this compound isomers. This will involve synthesizing or isolating pure isomers and testing their activities in various biological assays. Understanding how the specific arrangement of feruloyl groups on the spermidine backbone affects interactions with molecular targets will provide valuable insights into their precise roles in plant defense and development.

Advanced Understanding of Regulatory Networks and Signaling Pathways

The production of this compound and other phenolamides in plants is tightly regulated and often induced by biotic and abiotic stresses. nih.govnih.gov The jasmonic acid (JA) signaling pathway is a key regulator of this process. nih.govnih.gov The transcription factor MYB8, which is activated by JA signaling, plays a central role in controlling the expression of genes involved in phenolamide biosynthesis, including acyltransferases like AT1 and DH29. nih.govnih.gov

The regulatory networks governing this compound production are complex, involving interactions between multiple signaling pathways and transcription factors. bmbreports.orgmdpi.complos.org For example, there is evidence of crosstalk between polyamine metabolism and hormonal pathways like that of abscisic acid. taylorfrancis.com Transcription factors act as crucial links between cell signaling and the regulation of gene expression, translating external stimuli into changes in the plant's metabolic output. nih.gov

Future research should aim to build a more comprehensive model of the regulatory networks that control this compound biosynthesis. This will involve identifying all the transcription factors, signaling molecules, and environmental cues that modulate the expression of biosynthetic genes. bmbreports.orgnih.gov Advanced techniques like systems biology and multi-omics approaches will be invaluable in mapping these intricate networks and understanding how plants dynamically regulate this compound levels in response to their environment. bmbreports.orgmdpi.com

Strategies for Metabolic Engineering to Modulate this compound Levels for Research Applications

Metabolic engineering offers powerful tools to manipulate the levels of specific compounds in plants, which can be invaluable for research purposes. mdpi.comrsc.org By overexpressing or downregulating genes involved in a metabolic pathway, scientists can study the function of the resulting metabolites. mdpi.com This approach has been successfully applied to the polyamine pathway to enhance stress tolerance in plants. taylorfrancis.combgsu.eduresearchgate.netresearchgate.net

Strategies for modulating this compound levels could involve several approaches. Overexpressing key biosynthetic enzymes, such as specific acyltransferases, could lead to increased production. researchgate.net Conversely, gene silencing or knockout techniques could be used to reduce or eliminate this compound production, allowing for a detailed analysis of its physiological roles. Computational tools can help identify the most effective gene targets for metabolic engineering to optimize the production of desired compounds. frontiersin.orgnih.gov

A key future direction is to develop and refine these metabolic engineering strategies to precisely control this compound levels in model plant systems. This will not only facilitate research into its biological functions but could also have potential applications in improving crop resilience and nutritional quality. researchgate.net

Role of this compound in Fungal Biology and Plant-Fungal Interactions (Beyond Disease Resistance)

While the role of this compound and other HCAAs in plant defense against pathogens is an active area of research, their functions in other types of plant-fungal interactions are less understood. mdpi.comnih.govfrontiersin.org Mycorrhizal fungi, for instance, form symbiotic relationships with most plants, aiding in nutrient uptake. mdpi.comrhs.org.uk There is evidence that HCAAs, including isomers of dicaffeoylspermidine, are involved in the interactions between plants and these beneficial fungi. researchgate.net

The chemical dialogue between plants and fungi is complex, involving a wide array of secondary metabolites. nih.govmdpi.com Fungi themselves produce a diverse range of bioactive compounds that mediate their interactions with plants. nih.gov Understanding the role of this compound in these non-pathogenic interactions could reveal new aspects of plant-microbe communication and symbiosis.

Future research should explore the role of this compound in the broader context of plant-fungal interactions, including its potential effects on the growth, development, and symbiotic efficiency of mycorrhizal fungi. nih.govnih.gov Investigating whether this compound can act as a signaling molecule or has direct effects on fungal biology beyond simple defense mechanisms will provide a more complete picture of its ecological significance.

Q & A

Q. What metadata standards are critical for sharing this compound-related datasets?

• Methodological Answer : Adopt FAIR principles (Findable, Accessible, Interoperable, Reusable). Include raw spectral data (NMR, MS), synthesis logs, and assay conditions in repositories like Zenodo or ChEMBL. Use controlled vocabularies (e.g., ChEBI IDs) for compound annotation .